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Compound of Interest

Compound Name: Sucrose-13C

Cat. No.: B12363151 Get Quote

Uniformly labeled ¹³C Sucrose ([U-¹³C₁₂]Sucrose) is a non-radioactive, stable isotope-labeled

form of sucrose in which all twelve carbon atoms are the ¹³C isotope instead of the common ¹²C

isotope.[1][2] Sucrose itself is a disaccharide composed of two monosaccharides: glucose and

fructose.[1] This isotopic enrichment makes it an invaluable tracer for metabolic research,

allowing scientists to track the precise fate of sucrose-derived carbon through various

biochemical pathways in living organisms without the safety concerns associated with

radioactive isotopes like ¹⁴C.[3] Its primary application lies in metabolic flux analysis (MFA) and

as a diagnostic tool in clinical settings, particularly for gastrointestinal disorders.[4]

Core Principles of ¹³C Isotopic Tracing
The fundamental principle behind using [U-¹³C₁₂]Sucrose is isotopic tracing. When introduced

into a biological system, the labeled sucrose is metabolized just like its unlabeled counterpart.

However, the heavier ¹³C atoms act as a distinguishable marker. Analytical techniques such as

mass spectrometry or nuclear magnetic resonance (NMR) can differentiate between

metabolites containing ¹³C and those with ¹²C. By measuring the incorporation of ¹³C into

downstream molecules—such as organic acids, amino acids, or exhaled carbon dioxide—

researchers can quantitatively map metabolic pathways, determine the velocity of reactions

(fluxes), and identify disruptions in metabolic networks.

Physicochemical and Isotopic Properties
The physical and isotopic characteristics of [U-¹³C₁₂]Sucrose are critical for its use as a tracer.

High isotopic purity ensures that the observed signal is unambiguously from the administered

compound.
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Property Value Reference

Chemical Formula ¹³C₁₂H₂₂O₁₁

Molecular Weight 354.21 g/mol

Isotopic Purity ≥99 atom % ¹³C

Chemical Purity ≥99% (CP)

Physical Form Powder

Melting Point 185-187 °C

Mass Shift M+12

Key Applications and Experimental Protocols
Clinical Diagnostics: The ¹³C-Sucrose Breath Test (¹³C-
SBT)
A primary clinical application of [U-¹³C₁₂]Sucrose is in the ¹³C-Sucrose Breath Test, a non-

invasive method for diagnosing Congenital Sucrase-Isomaltase Deficiency (CSID). CSID is a

genetic disorder characterized by the inability to digest sucrose due to deficient activity of the

sucrase-isomaltase enzyme in the small intestine.

The test works by measuring the rate at which ¹³C is exhaled as ¹³CO₂ after a patient ingests a

dose of ¹³C-labeled sucrose. In healthy individuals, the sucrase enzyme efficiently cleaves the

sucrose into glucose and fructose, which are then absorbed and metabolized, leading to a

rapid increase in exhaled ¹³CO₂. In CSID patients, this process is significantly impaired.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Patient Administration

Sample Collection Analysis Diagnosis

Patient Fasts Overnight
Oral Administration of

[U-¹³C₁₂]Sucrose Solution

Breath Sample Collection
(e.g., every 15-30 min

for 2-3 hours)

Baseline Breath Sample
(t=0)

Isotope Ratio Mass
Spectrometry (IRMS)

Analysis of ¹³CO₂/¹²CO₂

Calculation of
¹³C Excretion Rate

Comparison to
Control Values

Diagnosis of CSID or
Normal Sucrase Activity
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Start: Cell Culture or
Plant Tissue at Steady State

Introduce Culture Medium
with [U-¹³C₁₂]Sucrose

Incubate for a Defined Period
to Achieve Isotopic Steady State

Rapidly Quench Metabolism
(e.g., with liquid nitrogen)

Extract Intracellular Metabolites

Analyze ¹³C Incorporation via
LC-MS/MS or GC-MS

Computational Flux Modeling:
Fit Isotopic Labeling Data to

Metabolic Network Model

Result: Quantitative
Metabolic Flux Map

 

Sucrase Action

Aldolase Action

[U-¹³C₁₂]Sucrose
(12 ¹³C atoms)

[U-¹³C₆]Glucose
(6 ¹³C atoms)

[U-¹³C₆]Fructose
(6 ¹³C atoms)

[U-¹³C₆]Fructose-6-P

 Hexokinase  Hexokinase

[U-¹³C₆]Fructose-1,6-BP

 PFK-1

[U-¹³C₃]DHAP
(3 ¹³C atoms)

[U-¹³C₃]G3P
(3 ¹³C atoms)

 TPI

[U-¹³C₃]Phosphoenolpyruvate
(2 molecules, 3 ¹³C each)

 Glycolytic Steps

[U-¹³C₃]Pyruvate
(2 molecules, 3 ¹³C each)

Enters TCA Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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